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Compound of Interest

Compound Name: m-PEG10-t-butyl ester

Cat. No.: B1193043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for m-PEG10-t-
butyl ester, a heterobifunctional polyethylene glycol (PEG) linker. PEG linkers are widely used
in pharmaceutical research and drug development to improve the solubility, stability, and
pharmacokinetic profiles of therapeutic molecules. This document consolidates key safety data,
handling protocols, and relevant chemical information to ensure its safe and effective use in a
laboratory setting.

Chemical and Physical Properties

m-PEG10-t-butyl ester is a PEG linker featuring a methoxy (m) group at one terminus and a t-
butyl ester protected carboxylic acid at the other. The hydrophilic PEG spacer enhances the
water solubility of conjugated molecules. The t-butyl ester protecting group can be removed
under acidic conditions to reveal a reactive carboxylic acid.

Table 1: Physicochemical Properties of m-PEG10-t-butyl Ester and Related Compounds
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Property Value Reference
Chemical Name m-PEG10-t-butyl ester BroadPharm
Molecular Formula C26H52012 BroadPharm
Molecular Weight 556.7 g/mol BroadPharm
CAS Number 2768015-31-0 BroadPharm
Purity >98% BroadPharm
Appearance Co?orless liquid or low-melting Inferred from related
solid compounds[1]
Solubility Soluble in DMSO, DCM, DMF BroadPharm
Storage Conditions -20°C, desiccated BroadPharm

Safety and Hazard Information

Based on the Safety Data Sheets (SDS) of structurally similar methoxy polyethylene glycol

(mPEG) compounds, m-PEG10-t-butyl ester is not classified as a hazardous substance.

Polyethylene glycols are generally considered to have a very low order of toxicity.

Table 2: GHS Hazard Classification (Inferred from mPEG SDS)

Hazard Class

Classification

Acute Toxicity (Oral, Dermal, Inhalation) Not Classified
Skin Corrosion/Irritation Not Classified
Serious Eye Damage/Eye Irritation Not Classified
Respiratory or Skin Sensitization Not Classified
Germ Cell Mutagenicity Not Classified
Carcinogenicity Not Classified
Reproductive Toxicity Not Classified
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Toxicological Data

Polyethylene glycols are known for their low toxicity, which decreases as the molecular weight
increases. The oral LD50 values for various PEGs in rats are very high, indicating a low acute
toxicity.

Table 3: Acute Oral Toxicity of Polyethylene Glycols in Rats

Substance LD50 (Oral, Rat)
Polyethylene glycol 3350 4,000 mg/kg
Polyethylene glycol 8000 >50,000 mg/kg
Methoxy Polyethylene Glycol 350 39,800 mg/kg
General PEGs (MW up to 2000) 14 - 50 g/kg

Handling and Storage

Proper laboratory procedures should be followed when handling m-PEG10-t-butyl ester, even
though it is not classified as hazardous.

General Handling Workflow
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General Handling Workflow for m-PEG10-t-butyl Ester

4 Preparation h

Don Personal Protective Equipment (PPE)
(Lab coat, safety glasses, gloves)

Procg

Gather Materials
(m-PEG10-t-butyl ester, solvent, glassware)

Weigh Compound
in a chemical fume hood or on a benchtop

Dissolve in Appropriate Solvent
(e.g., DMSO, DMF, DCM)

Perform Reaction
(e.g., conjugation or deprotection)

é Post-Prvacedure N

Dispose of Waste
in accordance with local regulations

i

Clean Glassware and Work Area

Store Unused Reagent
at -20°C under inert gas
- J
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General Handling Workflow
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Storage

o Short-term and Long-term Storage: Store m-PEG10-t-butyl ester and its solutions at -20°C
in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to
prevent moisture contamination.

» Handling for Use: Before use, allow the container to warm to room temperature before
opening to prevent condensation of moisture into the product.

Experimental Protocols
Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile gloves).

» Skin and Body Protection: Wear a laboratory coat.

Spill Response

In the event of a spill, follow these procedures.
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Spill Response Protocol

4 Conta‘nment A

Glert others in the vicinita

Ensure adequate ventilation

l

(Cover with inert absorbent materiaD

(e.g., vermiculite, sand)

- J

Cleanup

Collect absorbed material into a suitable container

Clean the spill area with soap and water

Dispose of waste in accordance with
institutional and local regulations

Click to download full resolution via product page

Spill Response Protocol
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First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.
» In Case of Skin Contact: Wash off with soap and plenty of water.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Seek medical attention if you feel unwell.

Chemical Reactivity and Deprotection

The t-butyl ester group of m-PEG10-t-butyl ester is a protecting group for a carboxylic acid.
This group is stable under basic and neutral conditions but can be cleaved under acidic
conditions to yield the free carboxylic acid, which can then be used for conjugation to amine-
containing molecules.

t-Butyl Ester Deprotection

The deprotection is typically achieved using a strong acid such as trifluoroacetic acid (TFA).
The reaction proceeds via the formation of a stable tertiary carbocation.
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t-Butyl Ester Deprotection Mechanism

m-PEG10-t-butyl ester Strong Acid (e.g., TFA)

S

Protonatlon of Carbonyl Oxyger)

oss of t-butyl cation

Formatlon of t-butyl carbocation
and m-PEG10-acid

Deprotonation of
t-butyl cation

m-PEG10-carboxylic acid Isobutylene (gas)

Click to download full resolution via product page

t-Butyl Ester Deprotection

Note: The deprotection reaction should be performed in a well-ventilated fume hood, as
isobutylene is a flammable gas.

Conclusion

m-PEG10-t-butyl ester is a valuable tool in bioconjugation and drug delivery research. Based
on data from structurally similar compounds, it is considered to have a low hazard profile.
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Adherence to standard laboratory safety practices, including the use of appropriate personal
protective equipment and proper storage, is essential for its safe handling. Understanding its
chemical reactivity, particularly the conditions for deprotection, will ensure its effective
application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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